Cas no 111218-68-9 (BUTANOIC ACID, 3-AMINO-4,4-DIFLUORO-, (S)-)

BUTANOIC ACID, 3-AMINO-4,4-DIFLUORO-, (S)- structure
111218-68-9 structure
Product Name:BUTANOIC ACID, 3-AMINO-4,4-DIFLUORO-, (S)-
CAS No:111218-68-9
MF:C4H7F2NO2
MW:139.10068821907
CID:3399962
PubChem ID:93518540
Update Time:2025-04-21

BUTANOIC ACID, 3-AMINO-4,4-DIFLUORO-, (S)- Chemical and Physical Properties

Names and Identifiers

    • BUTANOIC ACID, 3-AMINO-4,4-DIFLUORO-, (S)-
    • AT24420
    • SCHEMBL17234502
    • (S)-3-AMINO-4,4-DIFLUOROBUTANOIC ACID
    • 111218-68-9
    • OLFYIMZVBDNOOK-REOHCLBHSA-N
    • Inchi: 1S/C4H7F2NO2/c5-4(6)2(7)1-3(8)9/h2,4H,1,7H2,(H,8,9)/t2-/m0/s1
    • InChI Key: OLFYIMZVBDNOOK-REOHCLBHSA-N
    • SMILES: FC([C@H](CC(=O)O)N)F

Computed Properties

  • Exact Mass: 139.04448479g/mol
  • Monoisotopic Mass: 139.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 63.3Ų
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